Cas no 118802-31-6 (Oxazole-4-carbothioamide)

• Product Name: Oxazole-4-carbothioamide
• CAS No: 118802-31-6
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• MDL: MFCD06738920
• CID: 131974
• PubChem ID: 49761714
• Update Time: 2025-05-19

Oxazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Oxazole-4-carbothioamide
• 1,3-oxazole-4-carbothioamide
• 4-Oxazolecarbothioamide
• OXAZOLE-4-CARBOTHIOIC ACID AMIDE
• 1,3-Oxazole-4-carbothioic acid amide
• 1,3-Oxazole-4-thiocarboxamide
• Oxazol-4-carbonsaeure-thioamid
• oxazol-4-carbothioaMide
• 1,3-Oxazole-4-carbothioamide, 1,3-Oxazole-4-carbothioic acid amide
• FT-0690883
• EN300-1168568
• CS-0130151
• W-205021
• 118802-31-6
• DTXSID20678467
• AB28178
• AS-30661
• A804103
• MFCD06738920
• AMY32458
• AKOS006294371
• DB-061414

• MDL： MFCD06738920
• Inchi： 1S/C4H4N2OS/c5-4(8)3-1-7-2-6-3/h1-2H,(H2,5,8)
• InChI Key： FLQJZCFWXSBVDA-UHFFFAOYSA-N
• SMILES： S=C(C1=COC=N1)N

Computed Properties

• Exact Mass: 128.00400
• Monoisotopic Mass: 128.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1A^2
• XLogP3: 0.1

Experimental Properties

• Refractive Index: 1.632
• PSA: 84.14000
• LogP: 1.00910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on Oxazole-4-carbothioamide

Oxazole-4-carbothioamide: A Comprehensive Overview

Oxazole-4-carbothioamide, also known by its CAS number 118802-31-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thioamides, which are derivatives of thiourea, and it exhibits unique structural and functional properties that make it a valuable molecule for various applications. Recent studies have highlighted its potential in drug discovery, catalysis, and as a building block for advanced materials.

The molecular structure of Oxazole-4-carbothioamide consists of an oxazole ring fused with a carbothioamide group. The oxazole ring is a five-membered aromatic structure containing one oxygen and one nitrogen atom, while the carbothioamide group introduces sulfur into the molecule, enhancing its reactivity and versatility. This combination of heteroatoms provides the compound with distinctive electronic properties, making it an attractive candidate for both academic research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Oxazole-4-carbothioamide. One prominent approach involves the reaction of oxazole derivatives with thiol groups under specific conditions, leading to the formation of the carbothioamide functionality. Researchers have also explored alternative routes, such as cyclization reactions and coupling techniques, to optimize the synthesis process. These developments have not only improved the yield but also reduced the cost of producing this compound, making it more accessible for large-scale applications.

The unique properties of Oxazole-4-carbothioamide have led to its exploration in various fields. In drug discovery, this compound has been investigated as a potential lead molecule due to its ability to interact with biological targets such as enzymes and receptors. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a scaffold for developing novel therapeutic agents.

In materials science, Oxazole-4-carbothioamide has been utilized as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for these applications. Recent research has demonstrated that incorporating this compound into MOFs can enhance their stability and functionality, opening new avenues for gas storage, catalysis, and sensing technologies.

Beyond its direct applications, Oxazole-4-carbothioamide serves as a versatile building block for synthesizing more complex molecules. Its reactivity allows chemists to introduce various functional groups or modify its structure to suit specific requirements. For instance, researchers have successfully converted this compound into other heterocycles or appended additional functionalities to expand its utility in diverse chemical systems.

The environmental impact and safety profile of Oxazole-4-carbothioamide are critical considerations for its widespread use. Studies on its biodegradation and toxicity indicate that it is relatively stable under standard conditions but can undergo hydrolysis under specific environmental conditions. Efforts are ongoing to assess its long-term effects on ecosystems and develop strategies for safe handling and disposal.

In conclusion, Oxazole-4-carbothioamide (CAS No. 118802-31-6) is a multifaceted compound with promising potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule for future innovations in chemistry and materials science.